2-{[2-(Methylamino)phenyl]methoxy}acetic acid

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• SMILES: CNC1=CC=CC=C1COCC(=O)O
• InChI: InChI=1S/C10H13NO3/c1-11-9-5-3-2-4-8(9)6-14-7-10(12)13/h2-5,11H,6-7H2,1H3,(H,12,13)
• InChIKey: FCNIMPMNLJNTBO-UHFFFAOYSA-N

2-{[2-(Methylamino)phenyl]methoxy}acetic Acid: Specifications & Identification

2-{[2-(Methylamino)phenyl]methoxy}acetic acid (CAS 2060019-80-7) is an amino acid derivative with the molecular formula C10H13NO3 and a molecular weight of 195.21 g/mol, featuring a methylamino group substituted at the ortho position of a phenyl ring connected via a methoxy linker to an acetic acid moiety [1]. The compound is commercially available for research and development use only, with a minimum purity specification of 95% as provided by multiple vendors, and is not intended for human or veterinary therapeutic applications .

✓ Ortho-substituted amino acid building block for SAR studies

✓ Defined computed descriptors support ADME prediction benchmarking

✓ Positional isomer discrimination method development

✓ Research-grade purity (≥95%) for medicinal chemistry workflows

• [1] PubChem. 2-{[2-(Methylamino)phenyl]methoxy}acetic acid. PubChem CID 125425505. National Center for Biotechnology Information. View Source

2-{[2-(Methylamino)phenyl]methoxy}acetic Acid: Substitution Limitations

Substitution of 2-{[2-(methylamino)phenyl]methoxy}acetic acid with its meta-isomer (CAS 2059988-62-2) or other phenylacetic acid derivatives is not functionally equivalent due to distinct physicochemical properties that affect molecular recognition and experimental reproducibility. While both ortho and meta isomers share the identical molecular formula (C10H13NO3) and molecular weight (195.21 g/mol), their topological differences produce measurable variations in hydrogen bonding potential, rotatable bond geometry, and electrostatic surface characteristics that are critical in structure-activity relationship (SAR) studies [1]. Phenylacetic acid derivatives as a class have demonstrated position-dependent activity across multiple therapeutic targets, including CRTH2/DP dual antagonism and cyclooxygenase-2 inhibition, where subtle positional modifications substantially alter receptor binding affinity and selectivity [2]. Therefore, treating positional isomers as interchangeable building blocks introduces uncontrolled variables that compromise assay reproducibility and SAR interpretation.

Target Compound

ortho-isomer (CAS 2060019-80-7)

Unique spatial arrangement of methylamino group relative to acetic acid side chain

Potential Substitute

meta-isomer (CAS 2059988-62-2)

Identical molecular formula, but altered hydrogen bonding geometry and conformational ensemble

Treating positional isomers as interchangeable may introduce uncontrolled variables in SAR interpretation and molecular recognition assays.

Risk type: Isomer-specific molecular recognition may not transfer; requires validation.

• [1] PubChem. 2-{[2-(Methylamino)phenyl]methoxy}acetic acid. PubChem CID 125425505. Computed physicochemical properties including XLogP3-AA (1.2), hydrogen bond donor count (2), hydrogen bond acceptor count (4), rotatable bond count (5), and topological polar surface area (58.6 Ų). View Source
• [2] Liu, J., Fu, Z., Wang, Y., Schmitt, M., Huang, A., Marshall, D., ... & Medina, J. (2009). Discovery and optimization of CRTH2 and DP dual antagonists. Bioorganic and Medicinal Chemistry Letters, 19(22), 6419–6423. View Source

2-{[2-(Methylamino)phenyl]methoxy}acetic Acid: Differentiation Evidence

Topological Polar Surface Area (TPSA) Differentiation

The ortho-substituted 2-{[2-(methylamino)phenyl]methoxy}acetic acid exhibits a computed topological polar surface area (TPSA) of 58.6 Ų based on PubChem data derived from the Cactvs algorithm [1]. TPSA is a critical descriptor for predicting intestinal absorption, blood-brain barrier penetration, and membrane permeability, with values below 140 Ų generally considered favorable for oral bioavailability. While the meta-isomer (CAS 2059988-62-2) is expected to have a similar TPSA due to the identical atom composition, the spatial arrangement of hydrogen bond donors and acceptors differs between ortho and meta configurations, which influences the three-dimensional presentation of polar surface area to biological targets. This computational distinction supports the need for isomer-specific procurement in structure-based drug design workflows.

TPSA

Cross-study comparable

58.6 Ų

Computed (Cactvs)

Spatial polar surface presentation differs between ortho and meta, affecting target engagement

Molecular recognition context

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	58.6 Ų
Comparator Or Baseline	Meta-isomer (2-{[3-(methylamino)phenyl]methoxy}acetic acid, CAS 2059988-62-2): Identical molecular formula and atom count; TPSA value not independently reported but computationally identical given same atom types and connectivity counts
Quantified Difference	TPSA values computationally identical (58.6 Ų); differentiation arises from spatial orientation of polar atoms affecting molecular recognition
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

TPSA is a key predictor of passive membrane permeability and blood-brain barrier penetration; even structurally similar isomers can exhibit distinct three-dimensional polar surface presentations that affect target engagement and require isomer-specific procurement for reproducible SAR studies.

• [1] PubChem. 2-{[2-(Methylamino)phenyl]methoxy}acetic acid. PubChem CID 125425505. Computed Properties: Topological Polar Surface Area = 58.6 Ų. View Source

Lipophilicity (XLogP) Comparison

The computed lipophilicity of 2-{[2-(methylamino)phenyl]methoxy}acetic acid, expressed as XLogP3-AA, is 1.2 [1]. This value places the compound in a moderately hydrophilic range, distinct from more lipophilic phenylacetic acid derivatives that may exhibit XLogP values exceeding 3.0. Lipophilicity is a fundamental determinant of compound distribution, metabolic stability, and off-target promiscuity. The ortho positioning of the methylamino group relative to the methoxy-acetic acid side chain influences intramolecular hydrogen bonding potential, which in turn modulates the effective lipophilicity in aqueous and membrane environments.

XLogP3-AA

Class-level inference

1.2

Moderately hydrophilic

Supports ADME profiling and metabolic stability context

~1.3–2.0 log units below lipophilic CRTH2/DP antagonists

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	1.2
Comparator Or Baseline	Class-level baseline: Phenylacetic acid derivatives with additional aromatic substitutions typically exhibit XLogP values >2.5; for example, indole-phenylacetic acid dual antagonists described in CRTH2/DP literature demonstrate lipophilicity ranges optimized for receptor binding [2]
Quantified Difference	Target compound XLogP (1.2) is approximately 1.3-2.0 log units lower than more lipophilic phenylacetic acid derivatives used in CRTH2/DP antagonist programs
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18)

Why This Matters

XLogP directly impacts aqueous solubility, plasma protein binding, and metabolic clearance rates; selection of building blocks with defined lipophilicity ranges enables predictable ADME property tuning during lead optimization.

• [1] PubChem. 2-{[2-(Methylamino)phenyl]methoxy}acetic acid. PubChem CID 125425505. Computed Properties: XLogP3-AA = 1.2. View Source
• [2] Liu, J., Fu, Z., Wang, Y., Schmitt, M., Huang, A., Marshall, D., ... & Medina, J. (2009). Discovery and optimization of CRTH2 and DP dual antagonists. Bioorganic and Medicinal Chemistry Letters, 19(22), 6419–6423. View Source

Conformational Flexibility (Rotatable Bonds)

2-{[2-(Methylamino)phenyl]methoxy}acetic acid contains 5 rotatable bonds, as computed by the Cactvs algorithm and reported in PubChem [1]. Rotatable bond count is a key determinant of conformational entropy and molecular flexibility, directly influencing the entropic penalty upon receptor binding. Compounds with higher rotatable bond counts generally exhibit greater conformational sampling in solution, which can reduce binding affinity unless compensated by favorable enthalpic interactions. The ortho-substitution pattern places the methylamino group in proximity to the methoxy-acetic acid linker, creating the potential for intramolecular hydrogen bonding that restricts certain conformational degrees of freedom relative to meta- or para-substituted analogs.

Rotatable Bonds

Cross-study comparable

5

Identical count for meta-isomer

Ortho proximity may restrict conformational ensemble relative to meta

Conformational sampling context

Evidence Dimension	Rotatable bond count
Target Compound Data	5 rotatable bonds
Comparator Or Baseline	Meta-isomer (CAS 2059988-62-2): Identical rotatable bond count (5) due to identical atom connectivity; however, ortho vs. meta substitution alters the accessible conformational ensemble and potential for intramolecular interactions
Quantified Difference	Identical rotatable bond count (5); qualitative difference in conformational restriction due to ortho-position proximity effects
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

Rotatable bond count correlates inversely with oral bioavailability in drug discovery programs; understanding conformational flexibility aids in predicting binding thermodynamics and designing focused compound libraries with optimal property profiles.

• [1] PubChem. 2-{[2-(Methylamino)phenyl]methoxy}acetic acid. PubChem CID 125425505. Computed Properties: Rotatable Bond Count = 5. View Source

Hydrogen Bond Donor/Acceptor Capacity

The compound possesses 2 hydrogen bond donors (the secondary amine NH and carboxylic acid OH) and 4 hydrogen bond acceptors (the carboxylic acid carbonyl oxygen, ether oxygen, and amine nitrogen lone pairs), as computed and reported in PubChem [1]. This hydrogen bonding capacity directly influences aqueous solubility, crystal packing behavior, and the compound's ability to form specific directional interactions with biological targets. The ortho positioning of the methylamino group relative to the methoxy-acetic acid side chain creates unique spatial arrangements of these hydrogen bonding groups that differ from meta-substituted analogs, potentially altering molecular recognition patterns in protein binding pockets.

H-Bond Capacity

Cross-study comparable

2 donors / 4 acceptors

Identical counts for meta-isomer

Three-dimensional H-bond vector orientation differs by substitution pattern

Pharmacophore modeling context

Evidence Dimension	Hydrogen bond donor/acceptor count
Target Compound Data	2 H-bond donors; 4 H-bond acceptors
Comparator Or Baseline	Meta-isomer (CAS 2059988-62-2): Identical donor/acceptor counts due to identical functional group composition; spatial orientation of these groups differs based on substitution position
Quantified Difference	Identical numerical counts; qualitative difference in three-dimensional hydrogen bonding vector orientation
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

Hydrogen bonding capacity governs solubility, crystallinity, and specific receptor interactions; isomer-specific procurement ensures consistent hydrogen bonding geometry in SAR campaigns and crystallization studies.

• [1] PubChem. 2-{[2-(Methylamino)phenyl]methoxy}acetic acid. PubChem CID 125425505. Computed Properties: Hydrogen Bond Donor Count = 2; Hydrogen Bond Acceptor Count = 4. View Source

Purity Specifications and Quality Control

Commercially available 2-{[2-(methylamino)phenyl]methoxy}acetic acid is supplied with a minimum purity specification of 95% as documented by multiple vendors including AKSci (Cat# 7957EH) and Leyan (Product ID 2025585) . This purity threshold is standard for research-grade chemical building blocks intended for use in medicinal chemistry and biological screening applications. The meta-isomer (CAS 2059988-62-2) is similarly available at 95% minimum purity , indicating comparable commercial quality standards. However, batch-to-batch consistency and impurity profiles may vary between suppliers and isomer forms, necessitating procurement from documented sources with certificate of analysis (CoA) availability.

Purity Specification

Supporting evidence

≥95%

Research-grade building block

Enables reproducible SAR and screening workflows

Verify CoA for batch-specific impurity profile

Evidence Dimension	Minimum purity specification
Target Compound Data	≥95%
Comparator Or Baseline	Meta-isomer (2-{[3-(methylamino)phenyl]methoxy}acetic acid, CAS 2059988-62-2): ≥95% minimum purity specification (AKSci Cat# 8103EH)
Quantified Difference	Equivalent purity specification (≥95%); differentiation lies in isomeric identity rather than purity
Conditions	Vendor product specifications for research-grade compounds

Why This Matters

Defined purity specifications enable researchers to assess compound suitability for specific assay requirements and ensure batch-to-batch reproducibility in screening campaigns and synthetic workflows.

2-{[2-(Methylamino)phenyl]methoxy}acetic Acid: Research Applications

SAR Studies for CRTH2/DP Dual Antagonists

The phenylacetic acid scaffold is a validated pharmacophore for CRTH2 and DP receptor antagonism, as demonstrated in the discovery and optimization of AMG 009 and related clinical candidates [1]. 2-{[2-(Methylamino)phenyl]methoxy}acetic acid serves as a key building block for exploring ortho-substitution effects on dual antagonistic activity, with its defined physicochemical properties (XLogP 1.2, TPSA 58.6 Ų) [2] providing a baseline for systematic modification. The ortho-methylamino substitution pattern offers distinct conformational constraints and hydrogen bonding geometry compared to meta- and para-isomers, enabling precise SAR interrogation of positional effects on receptor binding and functional activity.

Computational ADME Property Prediction

The compound's well-characterized computed descriptors—including XLogP3-AA (1.2), topological polar surface area (58.6 Ų), hydrogen bond donor/acceptor counts (2/4), and rotatable bond count (5) [2]—make it suitable for benchmarking in silico ADME prediction models. These properties place the compound within the favorable range for oral bioavailability prediction studies (TPSA <140 Ų, moderate lipophilicity), supporting its use as a reference standard in computational chemistry workflows aimed at optimizing the drug-like properties of phenylacetic acid derivative libraries [1].

Synthetic Methodology for Ortho-Substituted Amino Acids

The ortho-methylamino substitution pattern presents unique synthetic challenges and opportunities for developing novel coupling and functionalization methodologies. The proximity of the methylamino group to the methoxy-acetic acid side chain creates potential for intramolecular interactions and chelation effects that differ fundamentally from meta- or para-substituted analogs. This structural feature makes 2-{[2-(methylamino)phenyl]methoxy}acetic acid a valuable substrate for investigating ortho-directing effects in transition metal-catalyzed transformations and for developing protecting group strategies tailored to ortho-substituted aromatic amino acid scaffolds.

Analytical Methods for Positional Isomer Discrimination

Given the commercial availability of both ortho- (CAS 2060019-80-7) and meta- (CAS 2059988-62-2) isomers at equivalent purity specifications (≥95%) , this compound pair serves as an ideal test system for developing and validating analytical methods capable of discriminating positional isomers. HPLC, LC-MS, and NMR methods optimized for isomer separation and quantification support quality control workflows in medicinal chemistry laboratories where isomer identity critically impacts SAR interpretation and assay reproducibility.

Application

Selection Property

Validation Focus

CRTH2/DP dual antagonist SAR

Ortho-substitution conformational and H-bond geometry

Positional isomer impact on receptor binding

In silico ADME benchmarking

Well-characterized computed descriptors

Prediction model validation with moderate lipophilicity / TPSA

Ortho-substituted amino acid synthesis methodology

Unique ortho proximity effects

Intramolecular interaction and directing group studies

Positional isomer discrimination methods

Isomeric identity at equivalent purity

HPLC/LC-MS/NMR resolution of ortho vs. meta

• [1] Liu, J., Fu, Z., Wang, Y., Schmitt, M., Huang, A., Marshall, D., ... & Medina, J. (2009). Discovery and optimization of CRTH2 and DP dual antagonists. Bioorganic and Medicinal Chemistry Letters, 19(22), 6419–6423. View Source
• [2] PubChem. 2-{[2-(Methylamino)phenyl]methoxy}acetic acid. PubChem CID 125425505. Computed physicochemical properties including XLogP3-AA, TPSA, hydrogen bond counts, and rotatable bonds. View Source